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Compound of Interest

Compound Name: Qlaira
CAS No.: 307334-58-3
Cat. No.: B1243121
Get Quote
. J

Abstract: This document provides essential safety and logistical information for the proper
disposal of Qlaira® (estradiol valerate/dienogest) in research, scientific, and drug development
settings. The following procedures are designed to ensure the safe handling and disposal of
Qlaira® with minimal environmental impact, aligning with current regulatory guidelines.
Adherence to these protocols is crucial for laboratory safety and environmental stewardship.

Introduction: Understanding the Active Components
of Qlaira®

Qlaira® is a combined oral contraceptive containing two active pharmaceutical ingredients
(APIs): estradiol valerate and dienogest. Understanding the properties of these compounds is
fundamental to appreciating the importance of their proper disposal.

» Estradiol Valerate: A synthetic ester of the natural human estrogen, 17(3-estradiol. It is
classified as very toxic to aquatic life, and improper disposal can have long-lasting adverse
effects on the environment.
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» Dienogest: A synthetic progestin. Safety data for dienogest indicates that it is suspected of
causing cancer and may damage fertility or the unborn child.[1]

Given the hazardous nature of these active ingredients, meticulous disposal procedures are
mandatory to prevent environmental contamination and ensure personnel safety.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste in the United States is primarily regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA). A critical distinction is made between RCRA hazardous waste and non-RCRA
hazardous waste.

Based on a review of the EPA's P and U lists of hazardous wastes, neither estradiol valerate
nor dienogest are explicitly listed. Therefore, Qlaira® is generally classified as non-RCRA
hazardous pharmaceutical waste. However, it is crucial to recognize that "non-hazardous” in
this context simply means it is not regulated under the specific RCRA hazardous waste
provisions. Due to its potent hormonal activity and ecotoxicity, it must not be disposed of as
common trash.[2][3][4]

Some states may have more stringent regulations for the disposal of non-RCRA
pharmaceutical waste, often mandating incineration.[3] Therefore, consultation with your
institution's Environmental Health and Safety (EHS) department is a critical first step.

Quantitative Data on Active Ingredients

The following table summarizes key information regarding the active components of Qlaira®.
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. . Chemical
Active Ingredient ee .
Classification

Key Hazards

Environmental Fate

Estradiol Valerate Synthetic Estrogen

Very toxic to aquatic
life with long-lasting

effects.

Can persist in the
environment and
disrupt the endocrine

systems of wildlife.

Dienogest Synthetic Progestin

Suspected of causing
cancer. May damage
fertility or the unborn

child.[1]

Metabolites are
primarily excreted in
urine. The
environmental impact
of the parent
compound requires

careful management.

Standard Operating Procedure for Qlaira® Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of

unused, partially used, or expired Qlaira® in a laboratory setting.

4.1. Step 1. Consultation and Waste Characterization

o Contact your institution's Environmental Health and Safety (EHS) department. This is a

mandatory first step to ensure compliance with institutional, local, and state regulations.

o Confirm the waste classification. Provide the Safety Data Sheet (SDS) for Qlaira® or its

active ingredients to your EHS department to confirm its classification as non-RCRA

hazardous pharmaceutical waste.

4.2. Step 2: Segregation and Containerization

e Do not dispose of Qlaira® in regular trash or down the drain. The federal "sewer ban"

prohibits the drain disposal of hazardous waste pharmaceuticals, and best practices for non-

RCRA waste strongly discourage this as well to prevent water contamination.

o Segregate Qlaira® waste. Place all unused tablets, partially used blister packs, and any

materials significantly contaminated with Qlaira® into a designated waste container.
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o Use appropriate waste containers. Your EHS department will provide or specify the correct
container. For non-RCRA pharmaceutical waste destined for incineration, this is often a white
container with a blue lid.[2] The container must be clearly labeled as "Non-RCRA
Pharmaceutical Waste for Incineration."

4.3. Step 3: Labeling and Accumulation
o Properly label the waste container. The label should include:

The words "Non-RCRA Pharmaceutical Waste"

[e]

o

The name of the waste stream (e.g., "Unused Qlaira®")

[¢]

The accumulation start date (the date the first item is placed in the container)

[¢]

The name of the principal investigator or laboratory contact

» Store the container in a secure, designated area. This area should be inaccessible to
unauthorized personnel.

4.4. Step 4: Disposal and Documentation

» Arrange for waste pickup. Once the container is full or the accumulation time limit set by your
institution is reached, contact your EHS department to schedule a pickup.

e The waste will be transported by a licensed hazardous waste vendor for incineration.
Incineration is the environmentally preferred method for destroying active pharmaceutical
ingredients, rendering them non-retrievable.[2][4]

e Maintain a record of disposal. Keep a copy of the waste manifest or any other documentation
provided by your EHS department or the waste vendor. This serves as proof of proper
disposal.

Experimental Protocols Cited

This document is a procedural guide and does not cite specific experimental protocols. The
disposal recommendations are based on regulatory guidelines and best practices for laboratory
safety and environmental protection.
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Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of Qlaira® in a
laboratory setting.
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Preparation and Segregation

Unused/Expired Qlaira® Identified for Disposal

;

Consult with Institutional EHS Department

;

Confirm Classification as Non-RCRA Pharmaceutical Waste

:

Obtain Designated Waste Container (e.g., White with Blue Lid)

:

Place Qlaira® Waste into Designated Container

Accumulatiorv and Storage

Label Container: 'Non-RCRA Pharmaceutical Waste for Incineration' with Details|

:

Store in a Secure, Designated Location

Final Dvisposal

Schedule Waste Pickup with EHS

:

Transported by Licensed Vendor for Incineration

;

Maintain Disposal Records (e.g., Waste Manifest)

;

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Qlaira®.
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Caption: Do's and Don'ts of Qlaira® Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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